Cas no 1904081-13-5 (4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}-2,1,3-benzothiadiazole)

• Product Name: 4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}-2,1,3-benzothiadiazole
• CAS No: 1904081-13-5
• MF: C₁₄H₁₆N₆O₄S₃
• MW: 428.509637832642
• CID: 6072920
• PubChem ID: 92113883
• Update Time: 2025-10-25

4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}-2,1,3-benzothiadiazole
• AKOS025375431
• F6512-6806
• 4-[[4-(1H-imidazol-5-ylsulfonyl)-1,4-diazepan-1-yl]sulfonyl]-2,1,3-benzothiadiazole
• 1904081-13-5
• 4-{[4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-yl]sulfonyl}-2,1,3-benzothiadiazole
• 4-((4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)sulfonyl)benzo[c][1,2,5]thiadiazole

• Inchi： 1S/C14H16N6O4S3/c21-26(22,12-4-1-3-11-14(12)18-25-17-11)19-5-2-6-20(8-7-19)27(23,24)13-9-15-10-16-13/h1,3-4,9-10H,2,5-8H2,(H,15,16)
• InChI Key： IOHCZJAUPTXVCQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N1CCCN(CC1)S(C1=CN=CN1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 428.03951653g/mol
• Monoisotopic Mass: 428.03951653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 174Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}-2,1,3-benzothiadiazole

Comprehensive Analysis of 4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}-2,1,3-benzothiadiazole (CAS No. 1904081-13-5)

The compound 4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}-2,1,3-benzothiadiazole (CAS No. 1904081-13-5) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This molecule combines a benzothiadiazole core with imidazole and diazepane sulfonyl groups, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its sulfonamide linkages, which are known to enhance bioavailability and target specificity in drug design.

In the context of current scientific trends, CAS No. 1904081-13-5 aligns with the growing demand for heterocyclic compounds in medicinal chemistry. The imidazole moiety, for instance, is a key pharmacophore found in many FDA-approved drugs, including antifungals and antihistamines. Meanwhile, the benzothiadiazole component is frequently explored for its optoelectronic properties, making this compound a potential candidate for organic electronics and photovoltaic materials. Such dual applicability addresses frequent search queries like "imidazole derivatives in drug discovery" and "benzothiadiazole applications in solar cells".

Synthetic accessibility is another critical aspect of 4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}-2,1,3-benzothiadiazole. Modern sulfonylation techniques enable efficient preparation of this compound, as evidenced by recent patents focusing on sulfonyl-containing heterocycles. The 1,4-diazepane ring introduces conformational flexibility, which is increasingly valued in the design of GPCR-targeting therapeutics – a hot topic in precision medicine discussions. This structural feature responds to common researcher inquiries such as "role of diazepane in CNS drug development" found in academic search engines.

From a structure-activity relationship (SAR) perspective, the compound's sulfonyl bridges offer intriguing possibilities for hydrogen bond networking, a property frequently investigated in crystal engineering and supramolecular chemistry studies. The electron-withdrawing nature of the benzothiadiazole system, combined with the electron-donating characteristics of the imidazole, creates a push-pull electronic system that could be exploited in fluorescent probes or bioimaging agents. These applications correlate with trending search terms like "small molecule fluorescent tags for live-cell imaging" in scientific literature databases.

Quality control and analytical characterization of CAS No. 1904081-13-5 typically involve advanced techniques such as HPLC-MS and NMR spectroscopy, addressing common quality assurance questions in pharmaceutical manufacturing. The compound's stability profile under various pH conditions makes it suitable for further formulation studies, particularly for oral bioavailability enhancement strategies – a persistent challenge in drug delivery optimization that generates substantial search traffic in professional forums.

Looking forward, 4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}-2,1,3-benzothiadiazole represents an exciting platform for fragment-based drug discovery (FBDD). Its modular structure allows for systematic exploration of structure-property relationships, answering frequent queries about "scaffold hopping in lead optimization". As the pharmaceutical industry increasingly adopts AI-assisted molecular design, compounds with well-defined pharmacophoric elements like this one become valuable training sets for machine learning algorithms predicting drug-likeness.

Environmental and regulatory considerations for this compound follow standard protocols for research chemicals, with proper handling procedures that address laboratory safety concerns often searched by new researchers. Its potential green chemistry synthesis routes could minimize waste generation, aligning with the sustainable chemistry movement that dominates contemporary scientific discourse. This aspect responds to growing searches for "eco-friendly heterocycle synthesis" in academic databases.

In conclusion, CAS No. 1904081-13-5 exemplifies the convergence of multiple cutting-edge research domains. Its structural complexity offers rich opportunities for medicinal chemistry innovation while satisfying industrial needs for specialty chemicals with tailored properties. As scientific investigations continue to unravel its full potential, this compound will likely remain at the forefront of discussions about multi-functional molecular architectures in both life sciences and materials research.